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Compound of Interest

Compound Name:
2-Heptanone, 7-(methylamino)-

(6CI,9CI)

Cat. No.: B022891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available chemical and physical data for 7-

(methylamino)heptan-2-one. The information presented herein is intended to support research

and development activities.

Chemical Identity and Properties
7-(methylamino)heptan-2-one is a chemical compound with the molecular formula C8H17NO.

[1] Its chemical structure consists of a heptan-2-one backbone with a methylamino group

attached to the seventh carbon.

Table 1: Chemical Identifiers for 7-(methylamino)heptan-2-one
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Identifier Value Source

IUPAC Name 7-(methylamino)heptan-2-one PubChem[1]

CAS Number 101258-88-2 PubChem[1]

Molecular Formula C8H17NO PubChem[1]

Molecular Weight 143.23 g/mol PubChem[1]

Canonical SMILES CC(=O)CCCCCNC PubChem[1]

InChI

InChI=1S/C8H17NO/c1-

8(10)6-4-3-5-7-9-2/h9H,3-

7H2,1-2H3

PubChem[1]

InChIKey
XOSGHQJJFLJGBF-

UHFFFAOYSA-N
PubChem[1]

Table 2: Computed Physicochemical Properties of 7-(methylamino)heptan-2-one

Property Value Source

XLogP3 0.5 PubChem (Computed)[1]

Hydrogen Bond Donor Count 1 PubChem (Computed)[1]

Hydrogen Bond Acceptor

Count
2 PubChem (Computed)[1]

Rotatable Bond Count 6 PubChem (Computed)[1]

Exact Mass 143.131014 g/mol PubChem (Computed)[1]

Monoisotopic Mass 143.131014 g/mol PubChem (Computed)[1]

Topological Polar Surface Area 29.1 Å² PubChem (Computed)[1]

Heavy Atom Count 10 PubChem (Computed)[1]

Note: The physicochemical properties listed in Table 2 are computationally derived and have

not been experimentally verified in the available literature. Experimental data for properties
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such as boiling point, melting point, density, and solubility for 7-(methylamino)heptan-2-one are

not readily available in the searched public domain resources.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of

7-(methylamino)heptan-2-one are not available in the public scientific literature based on the

conducted searches.

Hypothetical Synthesis Workflow
A potential synthetic route to 7-(methylamino)heptan-2-one could involve a reductive amination

pathway. This is a hypothetical workflow and has not been experimentally validated.

Starting Materials

Reaction Steps

Product

7-Oxoheptanenitrile

Reductive Amination
(e.g., with NaBH3CN or H2/Pd-C)

Methylamine (CH3NH2)

7-(Methylamino)heptan-2-one

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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